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Compound of Interest

Compound Name: 2-[2-(Aminomethyl)phenyllethanol

Cat. No.: B146949

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-[2-
(Aminomethyl)phenyl]ethanol, a substituted phenylethanol derivative. It details the
compound's chemical identity, including its IUPAC name and CAS number. While specific
experimental data, biological activities, and detailed protocols for this exact compound are not
extensively available in publicly accessible literature, this guide summarizes relevant
information on closely related compounds to offer potential insights. This document is intended
to serve as a foundational resource for researchers and professionals in drug development and
chemical synthesis.

Chemical Identity
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Identifier Value Source
2-[2-

IUPAC Name ) PubChem
(aminomethyl)phenyl]ethanol

CAS Number 125593-25-1 PubChem

Molecular Formula CoH13NO PubChem

Canonical SMILES C1=CC=C(C=C1CC(N)O) PubChem
BQJCRGMLPYFALE-

InChl Key PubChem

UHFFFAOYSA-N

Synthesis and Methodologies

Detailed experimental protocols for the synthesis of 2-[2-(Aminomethyl)phenyl]ethanol are
not readily available in the reviewed literature. However, synthetic routes for structurally similar
compounds, such as 2-amino-1-phenylethanol, have been described. One common method
involves the ring-opening of a substituted styrene oxide.

Example: Synthesis of a Related Compound (2-amino-1-
phenylethanol)

A general procedure for the synthesis of 2-amino-1-phenylethanol from 2-phenyloxirane
(styrene oxide) involves the following steps:

Reaction Initiation: 2-phenyloxirane is dissolved in an anhydrous solvent such as
tetrahydrofuran (THF).

¢ Nucleophilic Attack: A nitrogen-containing nucleophile, for example, sodium
bis(trimethylsilyl)amide, is added to the solution at a controlled temperature (e.g., 0-5 °C).

¢ Reaction Progression: The mixture is allowed to warm to room temperature and stirred for an
extended period (e.g., 20 hours) to ensure the completion of the reaction.

e Quenching: The reaction is quenched by the addition of water.
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 Purification: The final product is purified from the reaction mixture using techniques such as
extraction and column chromatography.

Logical Workflow for a Potential Synthesis of 2-[2-(Aminomethyl)phenyl]ethanol:
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» To cite this document: BenchChem. [An In-depth Technical Guide to 2-[2-
(Aminomethyl)phenyl]ethanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146949#iupac-name-and-cas-number-for-2-2-
aminomethyl-phenyl-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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